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Introduction
In the development of advanced materials for biomedical applications, particularly in dentistry

and orthopedics, the ability to visualize an implant or restorative material in situ is of paramount

importance. Radiopacity, the property of a material to obstruct the passage of X-rays, allows for

non-invasive monitoring of the material's position, integrity, and the detection of secondary

complications such as fractures or caries.[1][2] Materials with low inherent radiopacity, such as

many polymers and composites, are difficult to distinguish from surrounding anatomical

structures on a radiograph.[2][3]

Strontium (Sr), an alkaline earth metal with an atomic number of 38, has emerged as a key

element for enhancing the radiopacity of biomaterials.[4] Its high atomic mass allows it to

effectively attenuate X-rays, rendering materials containing it visible on radiographs.[4][5]

Strontium is frequently incorporated into dental composites, glass ionomer cements, bone

cements, and other bioactive materials.[4][6][7] A significant advantage of using strontium is its

chemical similarity to calcium, allowing it to be readily incorporated into bioactive glasses and

hydroxyapatite structures, often without negatively impacting the material's mechanical or

biological properties.[4] Furthermore, strontium has been shown to offer therapeutic benefits,

such as promoting bone formation and inhibiting bone resorption, making it a desirable additive

in orthopedic and dental applications.[8][9]
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These notes provide an overview of the application of strontium for radiopacity enhancement,

quantitative data from relevant studies, and detailed protocols for material preparation and

radiopacity assessment.

Data Presentation: Radiopacity of Strontium-
Containing Materials
The following table summarizes quantitative data on the enhancement of radiopacity in various

materials through the incorporation of strontium compounds. The standard measure for

radiopacity is the equivalent aluminum thickness (mm Al), which compares the material's X-ray

attenuation to that of a pure aluminum standard.[2] According to ISO 4049, dental restorative

materials should possess a radiopacity of at least 1 mm Al.[2][4]
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Material
Strontium
Compound/Co
ncentration

Measured
Radiopacity
(mm Al
equivalent)

Control/Base
Material
Radiopacity
(mm Al
equivalent)

Key Findings

Dental Adhesive

Resin

10 wt%

Strontium

Hydroxyapatite

(SrHAp)

Nanoparticles

Significantly

higher than

unfilled adhesive

Not specified, but

described as

having limited

radiopacity

Incorporation of

SrHAp

nanoparticles is

a potential

method to

improve the

radiopacity of

restorative dental

resins.[10]

Calcium

Phosphate

Cement (CPC)

> 5 wt%

Strontium

Ranelate (SrR)

Higher than

cortical bone

Not specified, but

improved by SrR

The radiopacity

of CPC is

significantly

improved by the

addition of

Strontium

Ranelate.[5][6]

Calcium

Phosphate

Cement (CPC)

> 10 wt%

Strontium

Ranelate (SrR)

Prospective for

osteoporotic

fracture repair

Not specified

Offers good

radiopacity and

osteogenesis,

making it a

promising

biomaterial for

minimally

invasive surgery.

[5][6]

Dental Resin

Composites

Varies (contains

strontium glass

fillers)

All tested

composites met

ISO 4049

standards (> 1

mm Al)

Not applicable

(comparison

between different

commercial

composites)

Strontium is a

common

radiopacifying

filler in

commercial
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dental

composites.[1]

[11]

Glass Ionomer

Cement

Strontium

substituted for

Calcium

Enhanced

radiopacity

without adverse

effects on visual

opacity

Not specified

Strontium acts as

a radiopacifying

element when

replacing some

of the calcium.[4]

Experimental Protocols
Protocol 1: Incorporation of Strontium into a Light-
Curable Resin-Based Composite
This protocol describes a general method for incorporating strontium-containing glass fillers

into an experimental dental composite to enhance radiopacity.

Materials and Equipment:

Bis-GMA/TEGDMA resin matrix (or other suitable dental resin monomers)

Photoinitiator system (e.g., camphorquinone and an amine)

Strontium-containing glass filler particles (silanized)

Control filler particles (e.g., silica, non-radiopaque glass)

High-precision analytical balance

Dual asymmetric centrifugal mixer or a heavy-duty mixing spatula and glass slab

Molds for specimen fabrication (e.g., Teflon molds, 1 mm thickness)

Mylar strips

Dental curing light (calibrated intensity)
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Procedure:

Resin Matrix Preparation: Prepare the resin matrix by mixing the monomer components

(e.g., Bis-GMA and TEGDMA in a 70:30 weight ratio). Add the photoinitiator system (e.g., 0.5

wt% camphorquinone) and mix until fully dissolved. Protect the mixture from ambient light.

Filler Incorporation:

For the experimental group, weigh the desired amount of silanized strontium-containing

glass filler (e.g., to achieve a 70% filler load by weight).

For the control group, use a non-radiopaque filler at the same weight percentage.

Mixing: Gradually add the filler to the prepared resin matrix. Mix thoroughly using a dual

asymmetric centrifugal mixer or by hand with a spatula on a glass slab until a homogenous

paste is achieved. Avoid incorporating air bubbles.

Specimen Fabrication:

Place a Mylar strip over a glass slide.

Place the mold onto the Mylar strip.

Overfill the mold with the composite paste, ensuring there are no voids.

Place a second Mylar strip on top and press firmly with another glass slide to extrude

excess material and create a flat surface.

Curing: Light-cure the specimen through the Mylar strip and glass slide according to the

curing light manufacturer's instructions and the composite's requirements (e.g., 40 seconds

on each side).

Finishing: After curing, remove the specimen from the mold. Gently polish the surfaces with

fine-grit sandpaper to ensure uniform thickness.

Storage: Store the fabricated discs in distilled water at 37°C for 24 hours before radiopacity

testing.
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Protocol 2: Measurement of Radiopacity Using Digital X-
ray Imaging (Based on ISO 4049)
This protocol outlines the steps to quantify the radiopacity of a material specimen by comparing

it to an aluminum step wedge.[12][13]

Materials and Equipment:

Dental X-ray unit

Digital X-ray sensor (e.g., CCD or CMOS) or phosphor plate system

Aluminum step wedge (at least 99.5% purity) with steps of known thickness (e.g., 1-10 mm).

[14]

Material specimens of uniform, known thickness (e.g., 1.0 mm)

Image analysis software (e.g., ImageJ)

Positioning jig to ensure consistent source-to-object and object-to-sensor distance

Procedure:

Setup:

Position the X-ray source, specimen, and sensor at a fixed and reproducible distance.

Place the aluminum step wedge and the material specimen side-by-side on the digital

sensor, ensuring they are in the same plane and as close as possible.

X-ray Exposure:

Set the X-ray unit to standardized settings (e.g., 65 kVp, 10 mA, 0.2 seconds exposure

time). These settings should be kept constant for all measurements.

Expose the sensor to acquire the digital radiograph.

Image Analysis:
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Import the digital image into the analysis software.

Using the software's tools, measure the mean gray value for each step of the aluminum

wedge and for the center of each material specimen. Ensure the region of interest for

measurement is consistent in size and placement.

Data Processing and Calculation:

Create a calibration curve by plotting the mean gray values of the aluminum steps against

their known thicknesses (in mm).

Perform a regression analysis on the calibration data to obtain an equation that relates

gray value to aluminum thickness. A linear or logarithmic function is typically used.

Use the regression equation to calculate the equivalent aluminum thickness for each

material specimen based on its measured mean gray value.

Reporting: Report the radiopacity of the material as the mean equivalent aluminum thickness

(mm Al) with the standard deviation.

Visualizations
Below are diagrams illustrating the fundamental principle of strontium-enhanced radiopacity

and a typical experimental workflow for its evaluation.
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Principle of Radiopacity Enhancement

X-ray Source

Base Material
(Low Atomic Number, e.g., Polymer)

X-ray Beam

Strontium-Doped Material
(High Atomic Number)

X-ray Beam

Detector: High Transmission
(Radiolucent Image)

High X-ray Penetration

Detector: Low Transmission
(Radiopaque Image)

High X-ray Attenuation
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Start: Formulate Material

Incorporate Strontium Compound
(e.g., Sr-glass, SrHAp)

Fabricate Standardized Specimen Discs
(e.g., 1 mm thickness)

Radiograph Specimen alongside
Aluminum Step Wedge

Digital Image Analysis:
Measure Mean Gray Values

Calculate Equivalent Aluminum
Thickness (mm Al) via Calibration Curve

End: Report Radiopacity Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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